Cas no 2172029-34-2 (2-(3-acetamidopyrrolidin-3-yl)acetic acid)

• Product Name: 2-(3-acetamidopyrrolidin-3-yl)acetic acid
• CAS No: 2172029-34-2
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6217502
• PubChem ID: 165522042
• Update Time: 2025-10-30

2-(3-acetamidopyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetamidopyrrolidin-3-yl)acetic acid
• 2172029-34-2
• EN300-1286456

• Inchi： 1S/C8H14N2O3/c1-6(11)10-8(4-7(12)13)2-3-9-5-8/h9H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： XEXXZAQDPJOLIK-UHFFFAOYSA-N
• SMILES： OC(CC1(CNCC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(3-acetamidopyrrolidin-3-yl)acetic acid

Introduction to 2-(3-acetamidopyrrolidin-3-yl)acetic acid (CAS No. 2172029-34-2) in Modern Chemical and Pharmaceutical Research

2-(3-acetamidopyrrolidin-3-yl)acetic acid, identified by the chemical identifier CAS No. 2172029-34-2, represents a significant compound in the realm of medicinal chemistry and bioorganic synthesis. This compound, featuring a pyrrolidine core substituted with an acetamide group and an acetic acid moiety, has garnered attention due to its structural versatility and potential pharmacological applications. The unique arrangement of functional groups in this molecule positions it as a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-(3-acetamidopyrrolidin-3-yl)acetic acid is particularly noteworthy for its ability to interact with biological targets through multiple binding modes. The pyrrolidine ring, a common pharmacophore in drug design, contributes to its solubility and metabolic stability, while the acetamide group enhances hydrogen bonding capabilities, which is crucial for receptor binding affinity. These features make it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in various disease pathways. The scaffold of 2-(3-acetamidopyrrolidin-3-yl)acetic acid exhibits promise in this context, as it can be engineered to disrupt or modulate PPIs through covalent or non-covalent interactions. This capability is particularly relevant in the treatment of cancers, inflammatory diseases, and neurodegenerative disorders, where PPIs are known to be aberrantly activated.

One of the most compelling aspects of 2-(3-acetamidopyrrolidin-3-yl)acetic acid is its synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of this compound via multi-step organic transformations, including nucleophilic substitution reactions, reductive amination, and acetylation processes. These synthetic routes not only facilitate laboratory-scale production but also offer opportunities for process optimization to enhance yield and purity.

The pharmacological potential of 2-(3-acetamidopyrrolidin-3-yl)acetic acid has been explored in several preclinical studies. Researchers have demonstrated its ability to inhibit the activity of specific enzymes and receptors involved in disease mechanisms. For instance, derivatives of this compound have shown efficacy in suppressing kinases that are overexpressed in certain types of cancer. Additionally, its interaction with bacterial enzymes has been investigated as a potential strategy for developing novel antibiotics.

The development of high-throughput screening (HTS) platforms has further accelerated the discovery process for compounds like 2-(3-acetamidopyrrolidin-3-yl)acetic acid. These platforms allow for rapid testing of large libraries of compounds against various biological targets, enabling the identification of lead candidates with high precision. The integration of computational chemistry techniques, such as molecular docking and quantum mechanical calculations, has complemented HTS by providing insights into the binding mechanisms and optimizing lead structures.

Another area where 2-(3-acetamidopyrrolidin-3-yl)acetic acid shows promise is in the field of drug delivery systems. Its structural features make it suitable for conjugation with polymers or nanoparticles to enhance bioavailability or target specificity. Such modifications can improve therapeutic outcomes by ensuring that the drug reaches its intended site of action more effectively while minimizing side effects.

The regulatory landscape for new drug development also plays a critical role in the adoption of compounds like 2-(3-acetamidopyrrolidin-3-yl)acetic acid. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing processes before approving new drugs for clinical use. However, the growing emphasis on innovative drug development paradigms has led to streamlined regulatory pathways for promising candidates, particularly those targeting unmet medical needs.

Future directions in the research of 2-(3-acetamidopyrrolidin-3-yl)acetic acid include exploring its potential as a prodrug or exploring new synthetic pathways that could improve its properties further. Advances in biocatalysis and flow chemistry may offer sustainable alternatives to traditional synthetic methods, reducing environmental impact while maintaining high yields.

In conclusion,2-(3-acetamidopyrrolidin-3-yl)acetic acid (CAS No. 2172029-34-2) stands out as a versatile and promising compound in chemical and pharmaceutical research. Its unique structural features, synthetic accessibility, and pharmacological potential make it an invaluable asset for drug discovery efforts aimed at addressing complex diseases. As research continues to evolve，this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.